Cas no 58332-03-9 (Methyl 2-cyano-3,5-dichlorobenzoate)

• Product Name: Methyl 2-cyano-3,5-dichlorobenzoate
• CAS No: 58332-03-9
• MF: C₉H₅Cl₂NO₂
• MW: 230.047500371933
• CID: 4795456
• Update Time: 2025-11-01

Methyl 2-cyano-3,5-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3,5-dichlorobenzoate

• Inchi： 1S/C9H5Cl2NO2/c1-14-9(13)6-2-5(10)3-8(11)7(6)4-12/h2-3H,1H3
• InChI Key： HGUUDIRNMPJWPG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)OC)=C1C#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-3,5-dichlorobenzoate

Methyl 2-cyano-3,5-dichlorobenzoate (CAS No. 58332-03-9): A Comprehensive Overview

Methyl 2-cyano-3,5-dichlorobenzoate (CAS No. 58332-03-9) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various synthetic applications and has been extensively studied for its potential in drug development.

The molecular structure of Methyl 2-cyano-3,5-dichlorobenzoate consists of a benzoate core substituted with cyano and chloro groups at specific positions. This arrangement imparts distinct chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing cyano and electron-donating ester groups enhances its versatility in organic transformations.

In recent years, Methyl 2-cyano-3,5-dichlorobenzoate has been explored for its applications in the pharmaceutical industry. Its structural features make it a promising candidate for the development of novel therapeutic agents. Researchers have been particularly interested in its potential as a precursor in the synthesis of bioactive compounds that target various biological pathways.

One of the most compelling aspects of Methyl 2-cyano-3,5-dichlorobenzoate is its role in the synthesis of heterocyclic compounds. Heterocycles are fundamental structures in many pharmaceuticals due to their ability to interact with biological targets in complex ways. The compound's reactivity allows for the facile introduction of nitrogen-containing heterocycles, which are crucial for developing drugs with enhanced pharmacological properties.

Recent studies have highlighted the compound's utility in the preparation of derivatives that exhibit significant biological activity. For instance, researchers have synthesized analogs of Methyl 2-cyano-3,5-dichlorobenzoate that demonstrate anti-inflammatory and antimicrobial properties. These findings underscore the importance of this compound as a building block in medicinal chemistry.

The synthesis of Methyl 2-cyano-3,5-dichlorobenzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly effective in achieving high-quality yields.

The chemical properties of Methyl 2-cyano-3,5-dichlorobenzoate also make it a valuable tool in material science research. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These complexes have shown promise in facilitating various chemical transformations, contributing to advancements in green chemistry and sustainable industrial processes.

In conclusion, Methyl 2-cyano-3,5-dichlorobenzoate (CAS No. 58332-03-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in pharmaceutical research and material science. As ongoing studies continue to uncover new possibilities for this compound, its significance is expected to grow further, driving innovation and discovery in the chemical sciences.